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Compound of Interest

(3-Chloropyrazin-2-
Compound Name:
yl)methanamine

Cat. No.: B113001

An In-depth Technical Guide on (3-Chloropyrazin-2-yl)methanamine

This document provides a concise technical overview of the chemical properties of (3-
Chloropyrazin-2-yl)methanamine, tailored for researchers, scientists, and professionals in the
field of drug development.

Core Chemical Data

(3-Chloropyrazin-2-yl)methanamine is a pyrazine derivative with a chlorosubstituent and a
methanamine group. The hydrochloride salt form of this compound is also commonly
referenced in chemical literature.

Quantitative Data Summary

For clarity and ease of comparison, the molecular formula and weight for both the free base
and its hydrochloride salt are presented below.

Compound Name Molecular Formula Molecular Weight ( g/mol )

(3-Chloropyrazin-2-
] CsHeCINs[1] 143.57[1]
yl)methanamine

(3-Chloropyrazin-2-
) _ CsH7CI2N3[2][3][4][5][6] 180.04[2][7][8]
yl)methanamine hydrochloride
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Experimental Protocols

Detailed experimental methodologies for the characterization and analysis of (3-
Chloropyrazin-2-yl)methanamine and its hydrochloride salt, including techniques such as
Nuclear Magnetic Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and
Mass Spectrometry (MS), are often available from suppliers and in dedicated chemical analysis
literature. These protocols are crucial for verifying the identity, purity, and stability of the
compound in a research setting.

Visualizations

To illustrate the relationship between the chemical name, its formula, and molecular weight, the

following diagram is provided.

(3-Chloropyrazin-2-yl)methanamine

as formula
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Click to download full resolution via product page

Logical relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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